Cas no 497072-63-6 (N-benzyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-benzyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 497072-63-6
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 5946648
• PubChem ID: 3235658
• Update Time: 2025-07-09

N-benzyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-butyl-2,3-dihydro-5-oxo-N-(phenylmethyl)-
• N-benzyl-N-butyl-5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• SMR000021597
• SR-01000092347-1
• AKOS024582782
• Oprea1_416765
• CHEMBL1742056
• HMS2333E14
• N-benzyl-N-butyl-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-benzyl-N-butyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• MLS000086084
• SR-01000092347
• F0550-0172
• 497072-63-6
• N-benzyl-N-butyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• Inchi： 1S/C18H21N3O2S/c1-2-3-9-20(13-14-7-5-4-6-8-14)16(22)15-12-19-18-21(17(15)23)10-11-24-18/h4-8,12H,2-3,9-11,13H2,1H3
• InChI Key： CIDRWFZPYSLUCU-UHFFFAOYSA-N
• SMILES： C12SCCN1C(=O)C(C(N(CCCC)CC1=CC=CC=C1)=O)=CN=2

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 540.2±60.0 °C(Predicted)
• pka: -1.55±0.20(Predicted)

Additional information on N-benzyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-Benzyloxycarbonyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide: A Comprehensive Overview

The compound with CAS No. 497072-63-6, commonly referred to as N-benzyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential bioactive characteristics. This compound belongs to the class of heterocyclic compounds, specifically thiazolopyrimidines, which are known for their diverse applications in drug discovery and development.

N-benzyl-N-butyl substituents on the thiazolopyrimidine core introduce steric and electronic effects that can modulate the compound's interactions with biological targets. Recent studies have highlighted the importance of such substituents in enhancing the bioavailability and selectivity of heterocyclic compounds. The 5-oxo group within the structure contributes to the compound's planarity and conjugation, which are critical for its potential role as a kinase inhibitor or other enzyme-targeting agents.

The synthesis of N-benzyl-N-butyl-5-oxo-2H,3H,5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring the compound's suitability for biological testing. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various protein targets. These studies suggest that the thiazolopyrimidine core may interact favorably with ATP-binding pockets of kinases, making it a promising candidate for anti-cancer drug development. Additionally, the carboxamide group at position 6 has been shown to enhance hydrogen bonding capabilities, further improving its binding affinity.

Preclinical studies have demonstrated that N-benzyl-N-butyl-thiazolopyrimidine derivatives exhibit potent anti-proliferative activity against several cancer cell lines. This activity is attributed to their ability to inhibit key signaling pathways involved in cell growth and survival. Furthermore, the compound's selectivity profile suggests minimal off-target effects, which is a critical factor in drug development.

The structural versatility of this compound allows for further modification to explore its potential in other therapeutic areas. For instance, altering the benzyl or butyl groups could lead to derivatives with improved pharmacokinetic properties or enhanced activity against specific targets. Collaborative efforts between chemists and biologists are ongoing to unlock the full potential of this compound in medicinal chemistry.

In conclusion, N-benzyl-N-butyl-thiazolopyrimidine derivatives represent a compelling class of compounds with significant potential in drug discovery. Their unique structure, combined with recent advances in synthetic and computational techniques, positions them as valuable tools in addressing unmet medical needs. Continued research into their biological activities and mechanisms of action will undoubtedly pave the way for novel therapeutic interventions.